Cas no 450371-93-4 (1-[3-(4-fluorophenyl)-2-{[(4-methylphenyl)methyl]sulfanyl}-4-oxo-3,4-dihydroquinazoline-7-carbonyl]piperidine-4-carboxamide)

• Product Name: 1-[3-(4-fluorophenyl)-2-{[(4-methylphenyl)methyl]sulfanyl}-4-oxo-3,4-dihydroquinazoline-7-carbonyl]piperidine-4-carboxamide
• CAS No: 450371-93-4
• MF: C₂₉H₂₇FN₄O₃S
• MW: 530.613088846207
• CID: 5882310
• PubChem ID: 4183768
• Update Time: 2023-11-21

1-[3-(4-fluorophenyl)-2-{[(4-methylphenyl)methyl]sulfanyl}-4-oxo-3,4-dihydroquinazoline-7-carbonyl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-(4-fluorophenyl)-2-((4-methylbenzyl)thio)-4-oxo-3,4-dihydroquinazoline-7-carbonyl)piperidine-4-carboxamide
• 4-Piperidinecarboxamide, 1-[[3-(4-fluorophenyl)-3,4-dihydro-2-[[(4-methylphenyl)methyl]thio]-4-oxo-7-quinazolinyl]carbonyl]-
• 450371-93-4
• ChemDiv1_013937
• 1-[3-(4-fluorophenyl)-2-[(4-methylphenyl)methylsulfanyl]-4-oxoquinazoline-7-carbonyl]piperidine-4-carboxamide
• EU-0094879
• SR-01000563339-1
• HMS626J11
• SR-01000563339
• F0913-4126
• AKOS024601812
• Oprea1_575488
• 1-[3-(4-fluorophenyl)-2-{[(4-methylphenyl)methyl]sulfanyl}-4-oxo-3,4-dihydroquinazoline-7-carbonyl]piperidine-4-carboxamide

• Inchi： 1S/C29H27FN4O3S/c1-18-2-4-19(5-3-18)17-38-29-32-25-16-21(27(36)33-14-12-20(13-15-33)26(31)35)6-11-24(25)28(37)34(29)23-9-7-22(30)8-10-23/h2-11,16,20H,12-15,17H2,1H3,(H2,31,35)
• InChI Key： XXBFCOOGYASSGS-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC3=C(C=C2)C(=O)N(C2=CC=C(F)C=C2)C(SCC2=CC=C(C)C=C2)=N3)=O)CCC(C(N)=O)CC1

Computed Properties

• Exact Mass: 530.17879007g/mol
• Monoisotopic Mass: 530.17879007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 908
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 795.7±70.0 °C(Predicted)
• pka: 16.24±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines